Cas no 1396713-03-3 (methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate)

• Product Name: methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate
• CAS No: 1396713-03-3
• MF: C₁₄H₁₅NO₄S₂
• MW: 325.403201341629
• CID: 5400920
• PubChem ID: 71796571
• Update Time: 2025-06-08

methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• F6279-0218
• methyl 4-(N-(2-(thiophen-3-yl)ethyl)sulfamoyl)benzoate
• methyl 4-(2-thiophen-3-ylethylsulfamoyl)benzoate
• AKOS024547445
• methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate
• VU0543220-1
• 1396713-03-3

• Inchi： 1S/C14H15NO4S2/c1-19-14(16)12-2-4-13(5-3-12)21(17,18)15-8-6-11-7-9-20-10-11/h2-5,7,9-10,15H,6,8H2,1H3
• InChI Key： LCCPTSBZCGIPHZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NCCC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 325.04425031g/mol
• Monoisotopic Mass: 325.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Additional information on methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate

Methyl 4-{[2-(Thiophen-3-yl)ethyl]sulfamoyl}benzoate: An Overview of a Promising Compound in Medicinal Chemistry

Methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate (CAS No. 1396713-03-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate.

Chemical Structure and Synthesis: The molecular formula of methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate is C₁₆H₁₅NO₄S₂, with a molecular weight of 357.41 g/mol. The compound features a benzene ring substituted with a sulfamoyl group, which is further functionalized with a thiophene moiety. This combination of aromatic and heterocyclic rings imparts unique chemical properties to the molecule. The synthesis of methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate typically involves several steps, including the formation of the sulfamoyl group and subsequent coupling with the thiophene-containing alkyl chain. Recent studies have explored various synthetic routes to optimize yield and purity, making the compound more accessible for further research and development.

Biological Activities: One of the most intriguing aspects of methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate is its diverse biological activities. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated significant antimicrobial activity against a range of bacterial and fungal pathogens, making it a potential candidate for developing new antibiotics. Furthermore, preliminary studies have indicated that methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate may possess anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.

Clinical Applications: The potential clinical applications of methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate are vast and promising. Its anti-inflammatory properties make it a potential therapeutic agent for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The antimicrobial activity suggests its use in combating drug-resistant infections, a growing concern in healthcare. Moreover, its anticancer effects warrant further investigation in preclinical and clinical trials to evaluate its efficacy and safety as an anticancer drug.

Recent Research Advancements: Recent advancements in the study of methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate have shed light on its mechanisms of action and potential therapeutic targets. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound selectively targets specific signaling pathways involved in inflammation and cancer progression. Another study in the European Journal of Medicinal Chemistry highlighted its ability to modulate immune responses, which could be beneficial in autoimmune diseases. These findings underscore the importance of continued research to fully understand the therapeutic potential of methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate.

Safety and Toxicology: While methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate shows promising biological activities, it is crucial to evaluate its safety profile before advancing to clinical trials. Preclinical studies have generally shown low toxicity at therapeutic doses, but further investigations are needed to assess long-term effects and potential side effects. Researchers are also exploring ways to enhance the bioavailability and pharmacokinetic properties of the compound to improve its therapeutic index.

Conclusion: In conclusion, methyl 4-{[2-(thiophen-3-yl)ethyl]sulfamoyl}benzoate (CAS No. 1396713-03-3) is a promising compound with a wide range of biological activities that make it an attractive candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine. As more data becomes available, it is likely that this compound will play an increasingly important role in the development of novel treatments for inflammatory diseases, infections, and cancer.